Cas no 128991-09-3 (1-Methylpyrrolidinone-5,5,-d2)

• Product Name: 1-Methylpyrrolidinone-5,5,-d2
• CAS No: 128991-09-3
• MF: C₅H₉NO
• MW: 101.143384695053
• CID: 5050624
• Update Time: 2025-08-04

1-Methylpyrrolidinone-5,5,-d2 Chemical and Physical Properties

Names and Identifiers

• 1-Methylpyrrolidinone-5,5,-d2
• 5,5-Dideuterio-1-methylpyrrolidin-2-one

• Inchi： 1S/C5H9NO/c1-6-4-2-3-5(6)7/h2-4H2,1H3/i4D2
• InChI Key： SECXISVLQFMRJM-APZFVMQVSA-N
• SMILES： O=C1CCC([2H])([2H])N1C

Computed Properties

• Exact Mass: 101.080967402 g/mol
• Monoisotopic Mass: 101.080967402 g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 20.3
• Molecular Weight: 101.14

Additional information on 1-Methylpyrrolidinone-5,5,-d2

Comprehensive Introduction to 1-Methylpyrrolidinone-5,5,-d2 (CAS No. 128991-09-3)

1-Methylpyrrolidinone-5,5,-d2, with the CAS registry number 128991-09-3, is a deuterated derivative of N-Methyl-2-pyrrolidone (NMP), a widely used solvent in pharmaceuticals, electronics, and chemical synthesis. This isotopically labeled compound is gaining attention due to its unique properties, such as enhanced stability and reduced interference in spectroscopic studies. Researchers and industries are increasingly exploring its applications in NMR spectroscopy, deuterium labeling, and drug development, aligning with the growing demand for precision in analytical chemistry and life sciences.

The molecular structure of 1-Methylpyrrolidinone-5,5,-d2 features deuterium atoms at the 5,5 positions, replacing hydrogen atoms. This modification significantly impacts its physical and chemical behavior, making it invaluable for isotope effect studies and metabolic research. In recent years, the compound has been linked to advancements in green chemistry, as deuterated solvents often reduce waste and improve reaction efficiency. This aligns with the global push for sustainable laboratory practices, a topic frequently searched by scientists and environmental advocates.

One of the most searched questions about deuterated solvents like 1-Methylpyrrolidinone-5,5,-d2 is their role in pharmaceutical stability testing. Deuterium incorporation can alter the pharmacokinetics of drug molecules, providing insights into degradation pathways and shelf-life optimization. Additionally, the compound’s compatibility with high-performance liquid chromatography (HPLC) and mass spectrometry (MS) makes it a preferred choice for analytical method development, another hot topic in academic forums and industrial R&D circles.

From a commercial perspective, the demand for CAS No. 128991-09-3 is rising due to its niche applications in material science and organic electronics. For instance, deuterated compounds are critical in fabricating OLEDs (organic light-emitting diodes), where they enhance device longevity and performance. This connection to cutting-edge technology has spurred interest among startups and investors searching for keywords like "deuterated materials for electronics" and "isotopic labeling in nanotechnology".

In summary, 1-Methylpyrrolidinone-5,5,-d2 (CAS No. 128991-09-3) represents a versatile tool in modern science, bridging gaps between analytical chemistry, sustainability, and innovation. Its expanding applications and alignment with trending research themes ensure its relevance in both academic and industrial settings. As interest in isotope-labeled compounds grows, this compound is poised to play a pivotal role in shaping future scientific breakthroughs.